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Cat. No.: B116788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the enantioselective bioaccumulation of

Benalaxyl-M, the more active R-enantiomer of the fungicide benalaxyl, in earthworms. The

data presented here, supported by detailed experimental protocols, offers insights into the

environmental fate and potential ecotoxicological risks of this chiral pesticide. Comparisons

with other chiral fungicides are included to provide a broader context for its performance.

Executive Summary
Benalaxyl, a widely used phenylamide fungicide, exists as two enantiomers, R-benalaxyl

(Benalaxyl-M) and S-benalaxyl. While possessing identical physical and chemical properties in

an achiral environment, these enantiomers exhibit distinct biological activities and fates in the

soil ecosystem. Studies on the earthworm Eisenia fetida reveal a significant enantioselectivity

in the bioaccumulation and toxicity of benalaxyl. The S-(+)-enantiomer tends to accumulate

preferentially in earthworm tissues, and the R-(-)-enantiomer generally exhibits higher acute

toxicity. This guide synthesizes the available quantitative data to facilitate a clear understanding

of these enantioselective processes.
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The following tables summarize the key performance indicators of benalaxyl enantiomers and

other selected chiral fungicides in earthworms, focusing on acute toxicity and bioaccumulation.

Table 1: Acute Toxicity of Chiral Fungicides to Eisenia fetida

Fungicide Enantiomer/Form
48-h LC50 (µg/cm²)
[1]

72-h LC50 (µg/cm²)
[1]

Benalaxyl R-(-)-Benalaxyl 4.99 1.23

rac-Benalaxyl 5.08 1.73

S-(+)-Benalaxyl 6.66 2.45

Metalaxyl R-Metalaxyl 0.052 -

rac-Metalaxyl 0.022 -

Furalaxyl R-Furalaxyl 2.27 1.90

rac-Furalaxyl 2.08 1.54

S-Furalaxyl 1.22 1.00

Hexaconazole R-(-)-Hexaconazole 22.35 -

S-(+)-Hexaconazole 8.62 -
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Fungicide Observation
Enantiomer
Fraction (EF) in
Earthworm Tissue

Biota-to-Soil
Accumulation
Factor (BSAF)

Benalaxyl

Preferential

accumulation of the S-

(+)-enantiomer.[1]

~0.6[1][2]
< 1 for both

enantiomers[1]

Metalaxyl

Preferential

accumulation of the S-

enantiomer.[3]

-

Significant difference

between rac- and R-

metalaxyl[3]

Furalaxyl

Preferential

accumulation of S-

furalaxyl.[4]

0.55 - 0.60[4] -

Hexaconazole

No significant

enantioselective

bioaccumulation

observed.[5]

- -

Triticonazole

Preferential

accumulation of R-

triticonazole.[6][7]

- -

Prothioconazole

Preferential

accumulation of S-

prothioconazole.[6][7]

- -

Table 3: Elimination of Benalaxyl Enantiomers in Eisenia fetida

Enantiomer Percentage Eliminated within 2 Days

R-(-)-Benalaxyl 79.0%[1]

S-(+)-Benalaxyl 89.6%[1]
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The following sections detail the methodologies employed in the cited studies to assess the

enantioselective bioaccumulation and toxicity of benalaxyl in earthworms.

Acute Toxicity Testing
The acute toxicity of benalaxyl enantiomers to Eisenia fetida was determined using a filter

paper contact test based on OECD Guideline 207.[8]

Test Organisms: Adult earthworms (Eisenia fetida) with a well-developed clitellum were used.

Test Substance Preparation: Solutions of R-(-)-benalaxyl, S-(+)-benalaxyl, and racemic

benalaxyl were prepared in a suitable solvent (e.g., acetone).

Exposure: A defined volume of each test solution was applied evenly to filter paper lining the

bottom of a test vessel. After solvent evaporation, the earthworms were introduced to the

treated filter paper.

Observation: Mortality was recorded at 24, 48, and 72 hours of exposure.

Data Analysis: The LC50 (lethal concentration for 50% of the population) values and their

95% confidence intervals were calculated using probit analysis.

Bioaccumulation and Elimination Study
The bioaccumulation and elimination of benalaxyl enantiomers were investigated in Eisenia

fetida exposed to spiked artificial soil.

Soil Preparation: Artificial soil was prepared according to OECD guidelines. The soil was

spiked with a solution of racemic benalaxyl to achieve the desired test concentration.

Exposure (Uptake Phase): Adult earthworms were introduced into the spiked soil and

maintained under controlled conditions (temperature, moisture, and light).

Sampling: Earthworms and soil samples were collected at predetermined time intervals

throughout the uptake phase.

Elimination Phase: After the uptake phase, the remaining earthworms were transferred to

clean, untreated artificial soil.
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Sampling (Elimination): Earthworms were sampled at various time points during the

elimination phase.

Sample Analysis:

Earthworm and soil samples were extracted with an appropriate organic solvent (e.g.,

acetonitrile).

The extracts were cleaned up using solid-phase extraction (SPE).

The concentrations of R-(-)- and S-(+)-benalaxyl were determined by High-Performance

Liquid Chromatography (HPLC) coupled with a tandem mass spectrometer (MS/MS) using

a chiral stationary phase (e.g., cellulose tri-(3,5-dimethylphenyl-carbamate)).[1]

Data Calculation:

Enantiomer Fraction (EF): Calculated as the peak area of the (+) enantiomer divided by

the sum of the peak areas of the (+) and (-) enantiomers.

Biota-to-Soil Accumulation Factor (BSAF): Calculated as the concentration of the

enantiomer in the earthworm (on a lipid-normalized basis) divided by the concentration of

the enantiomer in the soil (on an organic carbon-normalized basis).

Visualizing the Process
The following diagrams illustrate the key workflows in studying the enantioselective

bioaccumulation of Benalaxyl-M.
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Experimental workflows for toxicity and bioaccumulation studies.
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Enantioselective fate and effects of Benalaxyl in earthworms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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